Cas no 14953-63-0 (1-methyl-5-nitro-4-phenyl-1H-Imidazole)

1-methyl-5-nitro-4-phenyl-1H-Imidazole structure
14953-63-0 structure
Product Name:1-methyl-5-nitro-4-phenyl-1H-Imidazole
CAS No:14953-63-0
MF:C10H9N3O2
MW:203.197361707687
CID:139526
PubChem ID:155426
Update Time:2025-04-19

1-methyl-5-nitro-4-phenyl-1H-Imidazole Chemical and Physical Properties

Names and Identifiers

    • 1-methyl-5-nitro-4-phenyl-1H-Imidazole
    • 1H-Imidazole,1-methyl-5-nitro-4-phenyl-
    • 1-methyl-5-nitro-4-phenylimidazole
    • CCRIS 1483
    • FT-0768634
    • 1-Methyl-4-phenyl-5-nitroimidazole
    • 1H-Imidazole, 1-methyl-5-nitro-4-phenyl-
    • 14953-63-0
    • CHEMBL323841
    • DTXSID60164334
    • BRN 0913792
    • Inchi: 1S/C10H9N3O2/c1-12-7-11-9(10(12)13(14)15)8-5-3-2-4-6-8/h2-7H,1H3
    • InChI Key: XRSIQFNWEQMSHI-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1=C(C2C=CC=CC=2)N=CN1C)=O

Computed Properties

  • Exact Mass: 203.069
  • Monoisotopic Mass: 203.069
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 235
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 63.6Ų
  • XLogP3: 2.3

Experimental Properties

  • Density: 1.29
  • Boiling Point: 417.9°C at 760 mmHg
  • Flash Point: 206.5°C
  • Refractive Index: 1.634

1-methyl-5-nitro-4-phenyl-1H-Imidazole Related Literature

Recommended suppliers
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.